3-Bromo-2,5-dichlorobenzonitrile
Overview
Description
3-Bromo-2,5-dichlorobenzonitrile (BDCBN) is a chemical compound that has gained significant attention in the scientific community due to its diverse applications in research. BDCBN is a halogenated benzene ring, with two chlorine atoms and one bromine atom attached to it. It has the molecular formula C7H2BrCl2N and a molecular weight of 242.46 g/mol.
Mechanism of Action
The mechanism of action of 3-Bromo-2,5-dichlorobenzonitrile involves the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). HPPD is an essential enzyme involved in the biosynthesis of plastoquinones, which are important components of the photosynthetic electron transport chain in plants. By inhibiting HPPD, this compound disrupts the photosynthetic process, leading to the death of plant cells.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in mammals. It is rapidly metabolized in the liver and excreted in the urine. However, studies have shown that exposure to high doses of this compound can cause liver and kidney damage in rats. It has also been found to be a potent skin irritant.
Advantages and Limitations for Lab Experiments
3-Bromo-2,5-dichlorobenzonitrile is a potent herbicide, which makes it an ideal tool for studying the effects of plant cell death. It has been used in various experiments to study the mechanism of action of herbicides and the effects of plant stress on the photosynthetic process. However, the use of this compound in lab experiments is limited due to its toxicity and potential for environmental contamination.
Future Directions
For the study of 3-Bromo-2,5-dichlorobenzonitrile include the development of new herbicides, the study of the effects of plant stress on the photosynthetic process, and the development of new therapies for cancer.
Scientific Research Applications
3-Bromo-2,5-dichlorobenzonitrile is primarily used as a herbicide and has been extensively studied for its effectiveness in controlling weeds. However, it has also shown potential in various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to be effective in inhibiting the proliferation of various cancer cell lines, including breast, prostate, and colon cancer.
properties
IUPAC Name |
3-bromo-2,5-dichlorobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrCl2N/c8-6-2-5(9)1-4(3-11)7(6)10/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWTKUSJMSXLWML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)Cl)Br)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrCl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301302123 |
Source
|
| Record name | 3-Bromo-2,5-dichlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301302123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.90 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1160574-33-3 |
Source
|
| Record name | 3-Bromo-2,5-dichlorobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160574-33-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-2,5-dichlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301302123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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